Cas no 272776-07-5 (9-Methyl[1,2,5]oxadiazolo[3,4-f]cinnoline)
272776-07-5 structure
Product Name:9-Methyl[1,2,5]oxadiazolo[3,4-f]cinnoline
CAS No:272776-07-5
MF:C9H6N4O
MW:186.170140743256
CID:248039
PubChem ID:2736919
Update Time:2025-04-19
9-Methyl[1,2,5]oxadiazolo[3,4-f]cinnoline Chemical and Physical Properties
Names and Identifiers
-
- [1,2,5]Oxadiazolo[3,4-f]cinnoline,9-methyl-
- 9-methyl-[1,2,5]oxadiazolo[3,4-f]cinnoline
- 9-Methyl[1,2,5]oxadiazolo[3,4-f]cinnoline
- HMS561M03
- NBNRXKLMMDXGPS-UHFFFAOYSA-
- 9-Methyl-1,2,5-oxadiazolo[3,4-f]cinnoline
- FT-0621675
- AKOS005382455
- Maybridge1_007131
- CS-0336081
- InChI=1/C9H6N4O/c1-5-4-10-11-6-2-3-7-9(8(5)6)13-14-12-7/h2-4H,1H3
- 272776-07-5
- DTXSID20371704
- MFCD00582798
- 9-methyl-[1, 2, 5]oxadiazolo[3, 4-f]cinnoline
- 9-Methyl[1,2,5]oxadiazolo[3,4-f]cinnoline
-
- Inchi: 1S/C9H6N4O/c1-5-4-10-11-6-2-3-7-9(8(5)6)13-14-12-7/h2-4H,1H3
- InChI Key: NBNRXKLMMDXGPS-UHFFFAOYSA-N
- SMILES: O1N=C2C=CC3=C(C(=CN=N3)C)C2=N1
Computed Properties
- Exact Mass: 186.05400
- Monoisotopic Mass: 186.05416083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 64.7Ų
Experimental Properties
- Melting Point: 171-173
- PSA: 64.70000
- LogP: 1.47440
9-Methyl[1,2,5]oxadiazolo[3,4-f]cinnoline Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
9-Methyl[1,2,5]oxadiazolo[3,4-f]cinnoline Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Jason Wan Lab Chip, 2020,20, 4528-4538
272776-07-5 (9-Methyl[1,2,5]oxadiazolo[3,4-f]cinnoline) Related Products
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